3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propanenitrile
3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propanenitrile
Brand Name:
Vulcanchem
CAS No.:
40443-02-5
VCID:
VC0104211
InChI:
InChI=1S/C18H15N/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-10H,5,11-12H2
SMILES:
C1CC2=CC=CC=C2C(=CCC#N)C3=CC=CC=C31
Molecular Formula:
C18H15N
Molecular Weight:
245.3 g/mol
3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propanenitrile
CAS No.: 40443-02-5
Reference Standards
VCID: VC0104211
Molecular Formula: C18H15N
Molecular Weight: 245.3 g/mol
![3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propanenitrile - 40443-02-5](/images/no_structure.jpg)
| CAS No. | 40443-02-5 |
|---|---|
| Product Name | 3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propanenitrile |
| Molecular Formula | C18H15N |
| Molecular Weight | 245.3 g/mol |
| IUPAC Name | 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propanenitrile |
| Standard InChI | InChI=1S/C18H15N/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-10H,5,11-12H2 |
| Standard InChIKey | YEBLOAZQUPEKOI-UHFFFAOYSA-N |
| SMILES | C1CC2=CC=CC=C2C(=CCC#N)C3=CC=CC=C31 |
| Canonical SMILES | C1CC2=CC=CC=C2C(=CCC#N)C3=CC=CC=C31 |
| PubChem Compound | 12492810 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume